Cas no 51805-10-8 (3,3'-(Methylphosphoryl)dipropanenitrile)

• Product Name: 3,3'-(Methylphosphoryl)dipropanenitrile
• CAS No: 51805-10-8
• MF: C₇H₁₁N₂OP
• MW: 170.148802042007
• CID: 2829958
• PubChem ID: 54042304
• Update Time: 2025-04-21

3,3'-(Methylphosphoryl)dipropanenitrile Chemical and Physical Properties

Names and Identifiers

• DTXSID40708614
• 51805-10-8
• 3,3'-(Methylphosphoryl)dipropanenitrile
• SCHEMBL11309485

• Inchi： 1S/C7H11N2OP/c1-11(10,6-2-4-8)7-3-5-9/h2-3,6-7H2,1H3
• InChI Key： LNESPAROBMUDRI-UHFFFAOYSA-N
• SMILES： P(C)(CCC#N)(CCC#N)=O

Computed Properties

• Exact Mass: 170.060899976Da
• Monoisotopic Mass: 170.060899976Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 64.7Ų